2,5-bis[(4-methylphenyl)methyl]-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-10-one

• IUPAC Name: 2,5-bis[(4-methylphenyl)methyl]-3,4-dihydro-1H-benzo[b][1,6]naphthyridin-10-one
• InChI: InChI=1S/C28H28N2O/c1-20-7-11-22(12-8-20)17-29-16-15-27-25(19-29)28(31)24-5-3-4-6-26(24)30(27)18-23-13-9-21(2)10-14-23/h3-14H,15-19H2,1-2H3
• InChI Key: UNOOYQBJPGIVOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCC3=C(C2)C(=O)C4=CC=CC=C4N3CC5=CC=C(C=C5)C
• Molecular Formula: C28H28N2O
• Molecular Weight: 408.5 g/mol

Description

The compound “2,5-bis[(4-methylphenyl)methyl]-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-10-one” is a complex organic molecule. It contains a naphthyridinone core, which is a type of heterocyclic compound. This core is substituted at the 2 and 5 positions with (4-methylphenyl)methyl groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the naphthyridinone core and the attachment of the (4-methylphenyl)methyl groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and substituents. The naphthyridinone core itself is a bicyclic structure, and each (4-methylphenyl)methyl group adds another ring.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific conditions and reagents present. The naphthyridinone core and the (4-methylphenyl)methyl groups could potentially participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make it relatively nonpolar.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

Without specific safety data for this compound, it’s difficult to provide accurate information about its potential hazards.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its physical and chemical properties, its reactivity, and any biological activity it may have.